Cas no 1119390-95-2 (4-(4-Fluorophenyl)-3-methyl-1H-pyrazol-5-amine)

4-(4-Fluorophenyl)-3-methyl-1H-pyrazol-5-amine structure
1119390-95-2 structure
Product Name:4-(4-Fluorophenyl)-3-methyl-1H-pyrazol-5-amine
CAS No:1119390-95-2
MF:C10H10FN3
MW:191.204905033112
CID:1073956
PubChem ID:2727334
Update Time:2025-04-20

4-(4-Fluorophenyl)-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Fluorophenyl)-3-methyl-1H-pyrazol-5-amine
    • 4-(4-fluorophenyl)-3-methyl-1H-pyrazol-5-amine(SALTDATA: FREE)
    • W16449
    • MFCD00112674
    • LRMAIRSHUYHWRN-UHFFFAOYSA-N
    • 4-(4-fluorophenyl)-5-methyl-1H-pyrazol-3-amine
    • CS-0260723
    • 4-(4-Fluoro-phenyl)-5-methyl-2H-pyrazol-3-ylamine
    • AS-68171
    • Z274538286
    • SCHEMBL758310
    • STK501061
    • DB-137427
    • EN300-75645
    • 62538-16-3
    • 4-(4-fluorophenyl)-5-methyl-2,3-dihydro-1H-pyrazol-3-imine
    • Oprea1_849737
    • AKOS037646323
    • 1119390-95-2
    • ALBB-005179
    • AKOS000266212
    • Inchi: 1S/C10H10FN3/c1-6-9(10(12)14-13-6)7-2-4-8(11)5-3-7/h2-5H,1H3,(H3,12,13,14)
    • InChI Key: LRMAIRSHUYHWRN-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1C(N)=NNC=1C

Computed Properties

  • Exact Mass: 191.08587549g/mol
  • Monoisotopic Mass: 191.08587549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 364.6±42.0 °C at 760 mmHg
  • Flash Point: 174.3±27.9 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(4-Fluorophenyl)-3-methyl-1H-pyrazol-5-amine Security Information

4-(4-Fluorophenyl)-3-methyl-1H-pyrazol-5-amine Pricemore >>

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